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Compound of Interest

Compound Name: TC-G 1001

Cat. No.: B1139202

Get Quote

Product: TC-G 1001 (GPR35 Agonist) Classification: High-affinity, species-selective G protein-

coupled receptor 35 agonist.[1][2] Primary Application: Investigation of GPR35 signaling

(inflammation, pain, metabolic regulation) in human systems.[1]

Core Directive: The "Species-Selectivity" Trap[1]
As a Senior Application Scientist, the most frequent cause of "inconsistent results" with TC-G
1001 is not compound degradation or pipetting error—it is species ortholog selectivity.

TC-G 1001 is highly potent at the human GPR35 receptor but displays negligible activity at

rodent (mouse/rat) orthologs.[1] If you are using this compound in a murine model or a rat cell

line (e.g., PC12) and observing no effect, the compound is likely functioning correctly; your

experimental design, however, is mismatched.[1]

Quick Reference: Potency Discrepancy

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1139202#bc-rfq
https://www.benchchem.com/product/b1139202/docs?utm_src=pdf-body#technical-support-center-troubleshooting-tc-g-1001-gpr35-agonist
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.abmole.com/search?q=TC%201
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.benchchem.com/product/b1139202/docs?utm_src=pdf-body#technical-support-center-troubleshooting-tc-g-1001-gpr35-agonist
https://www.benchchem.com/product/b1139202/docs?utm_src=pdf-body#technical-support-center-troubleshooting-tc-g-1001-gpr35-agonist
https://www.benchchem.com/product/b1139202/docs?utm_src=pdf-body#technical-support-center-troubleshooting-tc-g-1001-gpr35-agonist
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Human GPR35 Mouse/Rat GPR35 Impact

Potency (

)
~3 - 30 nM > 10,000 nM (Inactive) CRITICAL

Fold Difference 1x (Baseline) > 1000x less potent

TC-G 1001 is

effectively Human-

Specific.[1]

Recommended Use
HEK293 (hGPR35),

HeLa, HT-29

DO NOT USE (Use

Pamoic Acid or

Zaprinast)

Switch agonists for

rodent studies.[1]

Troubleshooting Guides & FAQs
Category A: Lack of Biological Response[1]
Q: I am treating C57BL/6 mice with TC-G 1001 (10 mg/kg) to study colitis, but I see no

reduction in inflammation compared to vehicle. Is the batch defective?

A: The batch is likely fine.[1] You are encountering the species barrier. TC-G 1001 is

engineered for the human receptor ortholog.[1] The amino acid sequence differences in the

ligand-binding pocket of GPR35 between humans and rodents are significant enough to render

TC-G 1001 ineffective in mice at physiological concentrations.[1]

The Fix: For mouse models, you must use a species-agnostic agonist or one with rodent

potency, such as Zaprinast (though less potent overall) or Pamoic Acid.[1] Alternatively, use

a humanized mouse model expressing hGPR35.[1]

Q: My Calcium Flux assay in HEK293 cells (transfected with hGPR35) shows a weak signal,

but my

-arrestin assay works perfectly. Why?

A: This indicates a signaling bias or G-protein coupling issue, not a compound failure.[1]

GPR35 is primarily

and
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coupled.[1][3] It does not naturally drive strong Calcium (

) mobilization unless:

You are co-expressing a promiscuous G-protein (like

) to force Calcium coupling.[1]

You are observing downstream effects that are indirect.[1]

TC-G 1001 is a potent recruiter of

-arrestin-2.[1] If your calcium assay relies on endogenous coupling, the signal will be weak.[1]

The Fix: Rely on

-arrestin recruitment assays (e.g., TANGO or PathHunter) or cAMP inhibition assays
(Forskolin-induced cAMP reduction) for the most robust validation of TC-G 1001 activity.[1]

Category B: Solubility & Handling
Q: I see a fine precipitate when I dilute my 10 mM DMSO stock into the cell culture media. How

do I prevent this?

A: TC-G 1001 is hydrophobic.[1] "Crashing out" occurs when high-concentration DMSO stocks

hit aqueous media rapidly.[1]

The Fix (Serial Dilution Protocol):

Do not pipet 10 mM stock directly into 10 mL of media.[1]

Create an intermediate dilution in DMSO (e.g., 100

M).[1]

Dilute this intermediate step into the media to achieve your final concentration (e.g., 100

nM).[1]

Ensure the final DMSO concentration is <0.1% to avoid solvent toxicity, but keep the

compound solubilized during the transition.[1]
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Sonication: If the stock has been frozen, warm to 37°C and sonicate for 30 seconds before

use.

Mechanistic Visualization
Figure 1: GPR35 Signaling & TC-G 1001 Action
This diagram illustrates the specific pathway activation by TC-G 1001, highlighting the bias

toward

-arrestin and

pathways over direct

(Calcium) signaling.[1]
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Caption: TC-G 1001 activates Human GPR35 to drive Gi/o and Beta-Arrestin signaling but fails

to engage Rodent GPR35.

Figure 2: Troubleshooting Decision Tree
Follow this logic flow when encountering inconsistent data.
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Click to download full resolution via product page

Caption: Diagnostic workflow to identify species mismatch or assay incompatibility.

Experimental Specifications
Protocol: Validating TC-G 1001 Activity (cAMP Inhibition)
Use this protocol to confirm the bioactivity of your TC-G 1001 stock.[1] This assay relies on the

coupling of GPR35, which inhibits Adenylyl Cyclase.[1]

Cell Line: HEK293 stably expressing Human GPR35 (Do not use WT HEK293 as

background expression is low).

Reagents:

TC-G 1001 Stock (10 mM in DMSO).[1][4]

Forskolin (10

M final) – Required to raise cAMP baseline.[1]

cAMP detection kit (e.g., HTRF or ELISA).[1]

Step-by-Step:

Step 1: Seed cells (20,000/well) in 384-well plate.

Step 2: Prepare stimulation buffer containing 10

M Forskolin + TC-G 1001 (Titration:

M to

M).[1]

Step 3: Incubate cells with stimulation buffer for 30 minutes at 37°C.

Step 4: Lyse cells and add detection reagents per kit instructions.[1]
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Step 5: Read output.

Expected Outcome:

Forskolin alone = High cAMP (100% signal).[1]

TC-G 1001 + Forskolin = Dose-dependent decrease in cAMP.[1]

Target: ~30 nM (varies by expression level).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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